Cas no 79874-76-3 (Delmopinol)

Delmopinol Properties

Names and Identifiers

• 4-Morpholineethanol,3-(4-propylheptyl)-
• DECAPINOL
• Delmopinol
• (+-)-3-(4-Propylheptyl)-4-morpholineethanol
• (Rs)-2-(3-(4-propylheptyl)morpholino)ethanol
• 3-(4-propyl-heptyl)-4-(2-hydroxyethyl)-morpholine
• 4-Morpholineethanol,3-(4-propylheptyl)-,(-)
• Decapinolum
• Unii-dt67wl708f
• 3-(4-Propylheptyl)-4-morpholineethanol (ACI)
• (±)-Delmopinol
• 2-[3-(4-Propylheptyl)morpholin-4-yl]ethanol
• 3-(4-Propylheptyl)-4-(2-hydroxyethyl)morpholine
• M 1650
• 4-(2-hydroxyethyl)-3-(4-propylheptyl)morpholine
• DT67WL708F
• CHEBI:135122
• FT-0700717
• QSFOWAYMMZCQNF-UHFFFAOYSA-N
• Q13571783
• DELMOPINOL [WHO-DD]
• 2-(3-(4-Propylheptyl)morpholino)ethanol hydrochloride
• Delmopinolum [INN-Latin]
• 2-[3-(4-Propylheptyl)morpholin-4-yl]ethan-1-ol
• CHEMBL2104220
• Delmopinol [INN]
• DELMOPINOL [MI]
• NS00124784
• SCHEMBL120704
• 79874-76-3
• DTXSID10868552
• Delmopinolum
• delmopinol HCl
• 4-Morpholineethanol, 3-(4-propylheptyl)-, (+-)-
• (+/-)-3-(4-PROPYLHEPTYL)-4-MORPHOLINEETHANOL
• +Expand

• InChIKey： QSFOWAYMMZCQNF-UHFFFAOYSA-N
• Inchi： 1S/C16H33NO2/c1-3-6-15(7-4-2)8-5-9-16-14-19-13-11-17(16)10-12-18/h15-16,18H,3-14H2,1-2H3
• SMILES： OCCN1C(CCCC(CCC)CCC)COCC1

Computed Properties

• Exact Mass: 271.25100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 271.251
• Heavy Atom Count: 19
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• LogP: 3.00410
• PSA: 32.70000
• Refractive Index: 1.462
• Boiling Point: 374.6°C at 760 mmHg
• Flash Point: 180.3°C
• Density: 0.924